N-(2,3-difluoro-4-methoxybenzyl)-3-(3-hydroxy-3-methylbutyl)benzamide

• IUPAC Name: N-[(2,3-difluoro-4-methoxyphenyl)methyl]-3-(3-hydroxy-3-methylbutyl)benzamide
• InChI: InChI=1S/C20H23F2NO3/c1-20(2,25)10-9-13-5-4-6-14(11-13)19(24)23-12-15-7-8-16(26-3)18(22)17(15)21/h4-8,11,25H,9-10,12H2,1-3H3,(H,23,24)
• InChI Key: WKQAGRIIDUNHNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)NCC2=C(C(=C(C=C2)OC)F)F)O
• Molecular Formula: C20H23F2NO3
• Molecular Weight: 363.4 g/mol

Description

The compound "N-(2,3-difluoro-4-methoxybenzyl)-3-(3-hydroxy-3-methylbutyl)benzamide" falls into the category of benzamides, which are notable for their diverse range of biological activities and applications in medicinal chemistry. The synthesis and analysis of such compounds are crucial for exploring their potential uses in various fields, including pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of complex benzamide derivatives often involves multi-step chemical reactions, starting from simple benzoic acid or its derivatives. For example, the synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, a compound with structural similarities, was achieved from 2,6-difluorobenzoic acid in a multi-step process (Wang et al., 2013). This example highlights the complexity and intricacy of synthesizing fluorinated benzamide derivatives.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often characterized using techniques such as X-ray diffraction. For instance, a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide was analyzed using X-ray single crystal diffraction, providing insights into its crystalline structure and molecular geometry (Demir et al., 2015).

Scientific Research Applications

Synthesis and Chemical Properties

• Enantioselective Synthesis : A method for the enantioselective synthesis of piperidines from (S)-methylpyroglutamate showcases the preparation of N-methoxy-N-methylamide derivatives, highlighting techniques that may be relevant for synthesizing compounds with similar structures (Calvez, Chiaroni, & Langlois, 1998).

• New Solventless Synthesis : The development of a new, solventless, metal-free synthesis method for the antiepileptic drug rufinamide and its analogues demonstrates innovative approaches to creating benzamide derivatives, potentially applicable to related compounds (Bonacorso, Moraes, Luz, Quintana, Zanatta, & Martins, 2015).

Potential Applications

• Histone Deacetylase Inhibition : Research on 5-aroylindolyl-substituted hydroxamic acids, including a compound with potent inhibitory selectivity against histone deacetylase 6 (HDAC6), suggests therapeutic potential for Alzheimer's disease by decreasing tau protein phosphorylation and aggregation (Lee et al., 2018).

• Antimicrobial Agents : Fatty acid-derived 4-methoxybenzylamides have been synthesized and evaluated as antimicrobial agents, indicating the potential of benzamide derivatives in addressing bacterial and fungal infections (Nengroo, Ahmad, Tantary, Ganie, & Shah, 2021).